Cas no 859660-91-6 ((2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 859660-91-6
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 5420730
• Update Time: 2025-06-30

(2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-methoxyphenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 2-[(4-methoxyphenyl)methylene]-6-(2-oxopropoxy)-
• (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H16O5/c1-12(20)11-23-15-7-8-16-17(10-15)24-18(19(16)21)9-13-3-5-14(22-2)6-4-13/h3-10H,11H2,1-2H3
• InChI Key： MIALRXAXGHESEN-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

Chemical Profile of (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS No. 859660-91-6)

The compound (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 859660-91-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the benzofuran class, has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 4-methoxyphenyl substituent and an α,β-unsaturated carbonyl moiety in its core structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery efforts. Benzofuran derivatives, in particular, have shown remarkable versatility in modulating various biological pathways. The specific arrangement of functional groups in (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one contributes to its potential as an inhibitor or activator of key enzymes and receptors. This compound's structure not only aligns with the growing interest in molecules that exhibit dual functionality but also opens avenues for designing next-generation therapeutics.

Current research in medicinal chemistry emphasizes the development of molecules that can simultaneously address multiple targets or exhibit enhanced pharmacokinetic properties. The α,β-unsaturated carbonyl group in this compound is particularly noteworthy, as it is known to engage in Michael addition reactions—a mechanism that is frequently exploited in drug design to achieve high affinity and selectivity. Furthermore, the 4-methoxyphenyl moiety introduces electronic and steric effects that can fine-tune the compound's binding interactions with biological macromolecules.

The< strong> 6-(2-oxopropoxy) substituent adds another layer of complexity to the molecule's pharmacological profile. This group not only influences the overall shape and polarity of the molecule but also has the potential to participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. Such features make this compound an attractive scaffold for developing novel inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades.

Recent studies have highlighted the importance of benzofuran derivatives in addressing neurological disorders, inflammation, and cancer. The structural motifs present in (2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical models. For instance, related benzofuran compounds have been investigated for their potential to modulate neurotransmitter receptors or inhibit key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The< strong >4-methoxyphenyl> group may play a pivotal role in enhancing binding affinity by introducing hydrophobic interactions with aromatic pockets of target proteins.

Computational modeling and molecular dynamics simulations have become indispensable tools in evaluating the binding potential of small molecules like this one. These techniques allow researchers to predict how< strong >(2Z)-2-(4-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one interacts with biological targets at an atomic level. Preliminary docking studies suggest that this compound could bind effectively to enzymes such as COX or LOX by leveraging its< strong >α,β-unsaturated carbonyl group and< strong > 4-methoxyphenyl moiety. Additionally, the< strong > 6-(2 oxoprop oxy)> substituent may facilitate optimal positioning within active sites through hydrogen bonding or hydrophobic clustering.

Beyond its potential as a standalone therapeutic agent,< strong >(2Z)-2-(4-meth oxyphenyl)methylidene -6-( 2 ox op rop oxy ) - 23 dihydro -1 -benz o furan - 33 one> could serve as a versatile scaffold for derivative design. By modifying substituents such as the< strong > 4-meth oxy phenyl> group or introducing additional functional groups at strategic positions along its core structure; researchers could generate libraries of compounds with tailored pharmacological profiles. This approach aligns with modern drug discovery paradigms that emphasize diversity-oriented synthesis (DOS) and structure-based drug design (SBDD).

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Key steps include condensation reactions between appropriately substituted aromatic aldehydes and β-ketoesters under basic conditions; followed by functional group manipulations such as esterification or etherification to introduce protecting groups where necessary before final purification via chromatography or recrystallization techniques . Such synthetic strategies underscore how advances;in organic methodology continue;to enable efficient access;to complex heterocyclic scaffolds like those found;in< strong >( 23 dihydro -13 benz o furan -33 one derivatives ) ; ; ;